Cas no 1785423-52-0 (1H-Imidazole-4-methanol, 5-bromo-2-cyclohexyl-)

• Product Name: 1H-Imidazole-4-methanol, 5-bromo-2-cyclohexyl-
• CAS No: 1785423-52-0
• MF: C₁₀H₁₅BrN₂O
• MW: 259.142901659012
• CID: 5913583
• PubChem ID: 84184073
• Update Time: 2025-10-29

1H-Imidazole-4-methanol, 5-bromo-2-cyclohexyl- Chemical and Physical Properties

Names and Identifiers

• 1785423-52-0
• EN300-1159787
• (4-Bromo-2-cyclohexyl-1H-imidazol-5-yl)methanol
• 1H-Imidazole-4-methanol, 5-bromo-2-cyclohexyl-

• Inchi： 1S/C10H15BrN2O/c11-9-8(6-14)12-10(13-9)7-4-2-1-3-5-7/h7,14H,1-6H2,(H,12,13)
• InChI Key： DGSUWXICAOTBBV-UHFFFAOYSA-N
• SMILES： C1(C2CCCCC2)NC(Br)=C(CO)N=1

Computed Properties

• Exact Mass: 258.03678g/mol
• Monoisotopic Mass: 258.03678g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 48.9Ų

Experimental Properties

• Density: 1.505±0.06 g/cm3(Predicted)
• Boiling Point: 486.6±30.0 °C(Predicted)
• pka: 11.55±0.10(Predicted)

Additional information on 1H-Imidazole-4-methanol, 5-bromo-2-cyclohexyl-

1H-Imidazole-4-methanol, 5-bromo-2-cyclohexyl- (CAS No. 1785423-52-0): A Comprehensive Overview

1H-Imidazole-4-methanol, 5-bromo-2-cyclohexyl- (CAS No. 1785423-52-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential biological activities. This compound belongs to the class of imidazoles, which are known for their diverse biological effects, including antifungal, antiviral, and anti-inflammatory properties.

The 5-bromo substitution on the imidazole ring and the 2-cyclohexyl group attached to the methanol moiety contribute to the compound's distinct chemical characteristics. These functional groups not only enhance the compound's solubility and stability but also influence its interactions with biological targets. Recent studies have highlighted the importance of these substituents in modulating the compound's pharmacological profile, making it a promising candidate for further drug development.

In terms of its synthesis, 1H-Imidazole-4-methanol, 5-bromo-2-cyclohexyl- can be prepared through a multi-step process involving the condensation of a suitable imidazole derivative with a brominated cyclohexyl-containing reagent. The synthesis pathway is well-documented in the literature and has been optimized to achieve high yields and purity. The ability to synthesize this compound efficiently is crucial for its application in both academic research and industrial settings.

One of the key areas of interest for 1H-Imidazole-4-methanol, 5-bromo-2-cyclohexyl- is its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, recent studies have shown that this compound exhibits potent inhibitory activity against certain kinases, which are enzymes that play critical roles in signal transduction pathways associated with cancer and inflammatory diseases. This makes 1H-Imidazole-4-methanol, 5-bromo-2-cyclohexyl- a valuable tool for understanding these pathways and developing targeted therapies.

Furthermore, the compound's ability to cross cell membranes and interact with intracellular targets has been investigated using advanced biophysical techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography. These studies have provided detailed insights into the molecular mechanisms underlying its biological activity, which can guide the design of more effective derivatives with improved pharmacological properties.

In addition to its potential therapeutic applications, 1H-Imidazole-4-methanol, 5-bromo-2-cyclohexyl- has also been explored as a scaffold for the development of novel imaging agents. The unique electronic properties of the 5-bromo substituent make it suitable for conjugation with various imaging modalities, such as fluorescence or magnetic resonance imaging (MRI). This dual functionality as both a therapeutic agent and an imaging probe enhances its versatility in biomedical research.

The safety profile of 1H-Imidazole-4-methanol, 5-bromo-2-cyclohexyl- has been evaluated in preclinical studies, which have demonstrated its low toxicity and good tolerability at therapeutic doses. However, further investigations are needed to fully understand its long-term effects and potential side effects in humans. Ongoing clinical trials are aimed at assessing the safety and efficacy of this compound in treating specific diseases, such as cancer and inflammatory disorders.

In conclusion, 1H-Imidazole-4-methanol, 5-bromo-2-cyclohexyl- (CAS No. 1785423-52-0) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent or imaging probe. Continued research into this compound will likely yield valuable insights into its mechanisms of action and pave the way for new treatments for various diseases.